N-(2-(2-(4-methoxyphenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)cinnamamide

• IUPAC Name: (E)-N-[2-[2-(4-methoxyphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-3-phenylprop-2-enamide
• InChI: InChI=1S/C22H20N4O2S/c1-28-19-10-8-17(9-11-19)21-24-22-26(25-21)18(15-29-22)13-14-23-20(27)12-7-16-5-3-2-4-6-16/h2-12,15H,13-14H2,1H3,(H,23,27)/b12-7+
• InChI Key: MPVWROWMFVJFIM-KPKJPENVSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN3C(=CSC3=N2)CCNC(=O)C=CC4=CC=CC=C4
• Isomeric SMILES: COC1=CC=C(C=C1)C2=NN3C(=CSC3=N2)CCNC(=O)/C=C/C4=CC=CC=C4
• Molecular Formula: C22H20N4O2S
• Molecular Weight: 404.5 g/mol
• CAS No.: 894029-54-0

Description

“N-(2-(2-(4-methoxyphenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)cinnamamide” is a chemical compound. It’s a part of the thiazolo[3,2-b][1,2,4]triazole class of compounds.

Synthesis Analysis

The synthesis of similar compounds involves three-component and three-stage synthetic protocols. The specific synthesis process of “this compound” is not explicitly mentioned in the available resources.

Scientific Research Applications

Antiproliferative Activity

Research on derivatives of thiazolo[3,2-b][1,2,4]triazoles, including compounds similar to N-(2-(2-(4-methoxyphenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)cinnamamide, has demonstrated promising antiproliferative activity. One study synthesized and evaluated the antiproliferative activity of 2-(2-bromo-5-methoxyphenyl)-6-aryl-1,3-thiazolo[3,2-b][1,2,4]triazoles, showing that certain derivatives exhibited significant activity against proliferative cells. This suggests potential applications in cancer research and treatment strategies (Narayana, Raj, & Sarojini, 2010).

Antimicrobial Agents

Compounds with the thiazolo[3,2-b][1,2,4]triazole moiety have been synthesized and evaluated for their antimicrobial properties. A study involving the synthesis of quinolines, thiazolo[3,2-a]pyrimidines, thiadiazolo[3,2-a]pyrimidines, and triazolo[3,4-b][1,3,4]thiadiazepines, using a similar chemical structure as a catalyst, showed good antimicrobial activity against various bacterial and fungal strains. This indicates the potential use of such compounds in developing new antimicrobial agents (Sahi & Paul, 2016).

Synthesis and Chemical Reactions

Research on the synthesis and reactions of compounds containing the thiazolo[3,2-b][1,2,4]triazole structure provides valuable insights into their chemical properties and potential applications. For example, a study on the convenient synthesis of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives highlights the versatility of these compounds in chemical synthesis, which could be applied in the development of new pharmaceuticals or materials (Mohamed, 2021).

Mechanism of Action

Target of Action

Compounds with similar structures, such as thiazole derivatives, have been reported to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Mode of Action

It has been suggested that the compound may exhibit superior top1 inhibitory activity compared to the powerful natural top1-inhibitor camptothecin . This suggests that the compound may interact with its targets by inhibiting their activity, leading to changes in cellular processes.

Biochemical Pathways

Compounds with similar structures have been reported to affect various biochemical pathways, leading to diverse downstream effects .

Result of Action

It has been suggested that the compound may exhibit cytotoxic activity on certain human tumor cell lines .